Technical Documentation Center

2-Chloro-4-(2,3-difluorophenyl)pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Chloro-4-(2,3-difluorophenyl)pyridine

Core Science & Biosynthesis

Foundational

Technical Guide: Nomenclature, Identification, and Structural Characterization of 4-(2,3-difluorophenyl)-2-chloropyridine

The following technical guide details the nomenclature, structural identification, and chemical context of 4-(2,3-difluorophenyl)-2-chloropyridine , a critical biaryl scaffold in medicinal chemistry. Executive Summary &...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the nomenclature, structural identification, and chemical context of 4-(2,3-difluorophenyl)-2-chloropyridine , a critical biaryl scaffold in medicinal chemistry.

Executive Summary & Chemical Identity

4-(2,3-difluorophenyl)-2-chloropyridine is a halogenated biaryl intermediate used primarily in the synthesis of agrochemicals and pharmaceutical agents (specifically kinase inhibitors). Its structure comprises a pyridine ring substituted with a chlorine atom at the C2 position and a 2,3-difluorophenyl group at the C4 position.[1][2]

The precise identification of this compound is governed by IUPAC locant priority rules, which dictate the numbering of the heterocyclic core and the prioritization of substituents.

Core Identity Matrix
Parameter Data
Primary CAS Registry Number 1143578-39-5
Molecular Formula C₁₁H₆ClF₂N
Molecular Weight 225.62 g/mol
MDL Number MFCD18402036
Beilstein/Reaxys ID Available in proprietary databases

Systematic Nomenclature & Synonyms

Correct nomenclature is essential for intellectual property (IP) filings and database retrieval. While the user-provided name is chemically descriptive, the Preferred IUPAC Name (PIN) follows specific hierarchy rules.

IUPAC Naming Logic

The systematic name is derived by prioritizing the heterocyclic nitrogen as position 1.

  • Principal Chain: Pyridine ring (Heterocycle).[3][4][5]

  • Numbering: The Nitrogen atom is assigned position 1. Numbering proceeds toward the substituents to give them the lowest possible locants.

    • Option A: Cl at 2, Aryl at 4. (Locant set: 2,4)

    • Option B: Cl at 6, Aryl at 4. (Locant set: 4,6) -> Rejected (higher numbers).

  • Alphabetization: Substituents are listed alphabetically.

    • C hloro vs. D ifluorophenyl.[1][6][7]

    • "Chloro" precedes "Difluorophenyl".[1][6]

Resulting PIN: 2-Chloro-4-(2,3-difluorophenyl)pyridine

Validated Synonym List

Researchers should use the following search strings to ensure comprehensive data retrieval across databases like SciFinder, PubChem, and patent repositories.

Category Synonym / Identifier Utility
Preferred IUPAC Name 2-Chloro-4-(2,3-difluorophenyl)pyridineRegulatory & IP Filings
Inverted Name Pyridine, 2-chloro-4-(2,3-difluorophenyl)-CAS Database Indexing
Structural Name 4-(2,3-Difluorophenyl)-2-chloropyridineLaboratory Labeling
SMILES Fc1c(F)cccc1-c1cc(Cl)ncc1Chemoinformatics / Docking
InChI String InChI=1S/C11H6ClF2N/c12-10-6-7(4-5-15-10)8-2-1-3-9(13)11(14)8/h1-6HUnique Digital Hash
InChIKey [Generate via InChI software]Database Linking

Structural Analysis & Synthesis Logic

Understanding the synthesis of this compound explains its regiochemistry. The 2,4-substitution pattern is rarely accidental; it is typically the result of exploiting the electronic differences between the C2 and C4 positions of the pyridine ring.

Regioselective Synthesis Workflow

The most robust route to this scaffold involves a Suzuki-Miyaura cross-coupling reaction.

  • Starting Material: 2,4-Dichloropyridine.

  • Reagent: 2,3-Difluorophenylboronic acid.

  • Mechanism: The C4 position of 2,4-dichloropyridine is more electron-deficient and less sterically hindered than the C2 position, making it more reactive toward oxidative addition by Palladium(0) catalysts.

This causality ensures that the aryl group attaches selectively at C4, leaving the C2-chlorine intact for subsequent functionalization (e.g., SNAr reactions with amines).

Structural Visualization (Graphviz)

The following diagram illustrates the logical breakdown of the molecule and its synthetic origin.

G Start Starting Material: 2,4-Dichloropyridine Catalyst Pd(0) Catalyst (Regioselective at C4) Start->Catalyst Reagent Reagent: 2,3-Difluorophenylboronic acid Reagent->Catalyst Intermediate Target Scaffold: 2-Chloro-4-(2,3-difluorophenyl)pyridine Catalyst->Intermediate Suzuki Coupling PyridineCore Pyridine Core (Heterocycle) Intermediate->PyridineCore Substituent1 C2-Position: Chlorine (Cl) (Retained Handle) Intermediate->Substituent1 Substituent2 C4-Position: 2,3-Difluorophenyl (Coupled Group) Intermediate->Substituent2

Figure 1: Synthetic logic and structural decomposition of 2-chloro-4-(2,3-difluorophenyl)pyridine. The diagram highlights the regioselective assembly at the C4 position.

Identification Protocol

To verify the identity of a sample labeled "4-(2,3-difluorophenyl)-2-chloropyridine," use the following self-validating protocol.

Step 1: 1H NMR Validation
  • Pyridine Region: Look for three protons. The proton at C3 (between the aryl group and Cl) will appear as a singlet or doublet with small coupling constants due to the lack of adjacent protons.

  • Aryl Region: The 2,3-difluorophenyl group will show a complex multiplet pattern due to H-F coupling.

  • Diagnostic Signal: The C3-H of the pyridine ring is typically shifted upfield relative to C6-H due to the shielding effect of the electron-rich aryl ring and the inductive effect of the chlorine.

Step 2: Database Cross-Check
  • Copy the InChI String provided in Section 2.2.

  • Paste into a resolver like PubChem Sketcher or ChemSpider.

  • Verify that the generated structure matches the CAS 1143578-39-5 .

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 58154524 (Related Isomer Context). Retrieved from [Link]

  • Lutz, M., et al. (2014).Regioselective Suzuki-Miyaura coupling of 2,4-dichloropyridines. Tetrahedron Letters. (General reference for synthetic causality).

Sources

Exploratory

Technical Guide: Solubility Profiling & Handling of 2-Chloro-4-(2,3-difluorophenyl)pyridine in DMSO

This guide is structured as a high-level technical whitepaper designed for research scientists and drug discovery professionals. It addresses the specific physicochemical behavior of 2-Chloro-4-(2,3-difluorophenyl)pyridi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical whitepaper designed for research scientists and drug discovery professionals. It addresses the specific physicochemical behavior of 2-Chloro-4-(2,3-difluorophenyl)pyridine , a halogenated biaryl pyridine intermediate often utilized in Suzuki-Miyaura cross-coupling reactions for medicinal chemistry (e.g., kinase inhibitors, ROR


 modulators).

Since specific, publicly indexed solubility constants (e.g.,


 or exact mg/mL values) are rarely published for non-drug intermediates, this guide synthesizes predictive physicochemical profiling  with a self-validating experimental protocol . This ensures you can determine the exact saturation point for your specific batch, as purity and polymorphs can alter solubility by 

10-20%.

Executive Summary

2-Chloro-4-(2,3-difluorophenyl)pyridine (Calculated MW: 225.62 g/mol ) is a lipophilic, electron-deficient biaryl system. Its structural core—a pyridine ring substituted with a chlorine atom and a difluorinated phenyl group—dictates a solubility profile characterized by high solubility in polar aprotic solvents (DMSO, DMF) and negligible solubility in aqueous media .

For biological assays and synthetic workflows, Dimethyl Sulfoxide (DMSO) is the requisite vehicle.[1] However, the compound's high lipophilicity (cLogP ~3.2–3.5) creates a significant risk of "crashing out" (precipitation) upon dilution into aqueous buffers. This guide provides the data ranges, preparation protocols, and troubleshooting workflows to ensure solution integrity.

Physicochemical Profile & Solubility Data

The following data combines calculated physicochemical properties with empirical solubility ranges observed for structurally analogous halogenated biaryl pyridines.

Table 1: Physicochemical Properties
PropertyValue / DescriptionRelevance
Molecular Formula

Stoichiometry for molarity calculations.
Molecular Weight 225.62 g/mol Essential for gravimetric preparation.
Physical State Solid (typically off-white to pale yellow powder)Visual indicator of purity.
cLogP (Est.) 3.2 – 3.5Indicates high lipophilicity; predicts poor water solubility.
H-Bond Donors 0Lack of donors increases DMSO permeability.
H-Bond Acceptors 3 (N, F, F)Facilitates interaction with DMSO sulfoxide dipole.
Table 2: Solubility Profile (DMSO vs. Water)
SolventSolubility RatingEstimated Saturation Limit (

)
Operational Recommendation
DMSO (Anhydrous) High > 50 mM (> 11.2 mg/mL)*Recommended Stock: 10 mM or 20 mM.
Water / PBS (pH 7.4) Insoluble< 10

M
Critical: Do not dissolve directly. Requires DMSO pre-solubilization.
Ethanol Moderate~10–25 mMViable alternative for specific assays, but more volatile.

*Note: While saturation can often reach 100 mM in DMSO for this class of compounds, working stock solutions should be kept at 20–50 mM to prevent precipitation during freeze-thaw cycles.

Mechanism of Dissolution

The dissolution of 2-Chloro-4-(2,3-difluorophenyl)pyridine in DMSO is driven by dipole-dipole interactions. The highly polar S=O bond in DMSO interacts with the electron-deficient


-system of the pyridine and the electron-withdrawing fluorine substituents.
  • Thermodynamics: The lattice energy of the solid is overcome by the solvation energy provided by DMSO.

  • Kinetics: Dissolution is generally rapid but can be rate-limited by particle size. Sonication is recommended to disrupt crystal lattices.

Protocol: Self-Validating Solubility Determination

Do not rely solely on literature values for critical assays. Use this "Step-Up" protocol to determine the exact solubility limit of your specific lot.

Materials
  • Analyte: 2-Chloro-4-(2,3-difluorophenyl)pyridine

  • Solvent: Anhydrous DMSO (Grade:

    
    99.9%, stored over molecular sieves)
    
  • Equipment: Vortex mixer, Ultrasonic bath, Centrifuge.

Workflow Diagram (DOT)

The following diagram outlines the iterative process to safely reach maximum concentration without wasting material.

SolubilityProtocol Start Start: Weigh 5 mg Compound AddDMSO Add 100 µL DMSO (Target: ~220 mM - Likely Suspension) Start->AddDMSO Vortex Vortex (30 sec) & Sonicate (5 min) AddDMSO->Vortex Check Visual Inspection: Clear Solution? Vortex->Check Success Solubility > 220 mM (Unusually High) Check->Success Yes Dilute Add DMSO in 100 µL increments Check->Dilute No (Turbid/Particulates) Dilute->Vortex Calc Calculate Final Conc. [Mass / Total Vol] Dilute->Calc Upon Dissolution

Figure 1: Step-Up Solubility Determination Workflow. This iterative method prevents "overshooting" the solvent volume, allowing precise determination of the saturation point.

Stock Solution Preparation & Storage

Once solubility is confirmed, prepare a standardized stock solution (typically 10 mM) for long-term use.

Preparation Protocol
  • Weighing: Weigh approximately 2.26 mg of compound into a sterile, amber glass vial (to protect from light).

  • Calculation: Calculate the exact volume of DMSO required for a 10 mM solution:

    
    
    
  • Dissolution: Add the calculated volume of anhydrous DMSO. Vortex for 30 seconds. If particulates remain, sonicate for 3 minutes at room temperature.

  • Validation: Visually inspect for "schlieren" lines (swirls indicating density differences) or undissolved crystals. The solution must be optically clear.

Storage Stability[2]
  • Hygroscopicity Warning: DMSO is hygroscopic. Absorbed water can cause this lipophilic compound to precipitate over time.

  • Temperature: Store at -20°C.

  • Freeze-Thaw: Limit to <5 cycles. Aliquot into single-use vials (e.g., 50

    
    L) to avoid repeated thawing.
    
  • State at -20°C: DMSO freezes at 18.5°C. The stock will be solid. Ensure it is completely thawed and vortexed before use to redissolve any micro-precipitates formed during freezing.

Troubleshooting: Aqueous Dilution (The "Crash-Out" Risk)

The most common failure mode with 2-Chloro-4-(2,3-difluorophenyl)pyridine is precipitation when diluting the DMSO stock into aqueous assay buffer (e.g., PBS or media).

The "Intermediate Dilution" Strategy

Direct dilution from 100% DMSO to 1% DMSO in buffer often causes rapid precipitation due to the local high concentration at the injection site.

Recommended Workflow:

  • Step 1 (Stock): 10 mM in 100% DMSO.

  • Step 2 (Intermediate): Dilute 1:10 into a compatible organic co-solvent or surfactant-containing buffer (e.g., 10% DMSO + 0.05% Tween-80) to create a 1 mM working solution.

  • Step 3 (Final): Dilute into the final assay buffer.

Aqueous Dilution Diagram (DOT)

DilutionScheme Stock 10 mM Stock (100% DMSO) Step1 Direct Dilution (Risk of Precip.) Stock->Step1 Avoid Intermediate Intermediate Step 1 mM in 10% DMSO + Surfactant (Tween/BSA) Stock->Intermediate 1:10 Dilution Final Final Assay Conc. 10 µM (<1% DMSO) Intermediate->Final 1:100 Dilution

Figure 2: Serial Dilution Strategy to Mitigate Precipitation. Using an intermediate step with surfactants helps maintain solubility during the transition from organic to aqueous phase.

References

  • Gaylord Chemical Company. (2020). DMSO Solubility Data & Physical Properties. Retrieved from [Link]

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary: Halogenated Pyridines. Retrieved from [Link]

(Note: Specific CoA data for CAS-specific intermediates are proprietary to the synthesis lot. The protocols above serve as the standard operating procedure for validation.)

Sources

Foundational

Fluorinated Pyridine Building Blocks: A Technical Guide for Medicinal Chemistry

The following technical guide is structured to serve as an authoritative resource for medicinal chemists and drug discovery scientists. It prioritizes actionable protocols, mechanistic insight, and verified data.

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to serve as an authoritative resource for medicinal chemists and drug discovery scientists. It prioritizes actionable protocols, mechanistic insight, and verified data.

Executive Summary

In modern drug discovery, the pyridine ring is a privileged scaffold, appearing in over 60 FDA-approved therapeutics.[1][2][3] However, the native pyridine ring often suffers from rapid oxidative metabolism and suboptimal lipophilicity. The strategic introduction of fluorine—specifically through fluorinated pyridine building blocks —has emerged as a critical tactic to modulate pKa, block metabolic soft spots, and enhance membrane permeability.

This guide analyzes the physicochemical impact of fluorination on the pyridine core, details high-fidelity synthetic protocols for their incorporation, and examines their application in recent blockbuster drugs like Lemborexant .

Part 1: The Fluorine Effect in Pyridines

Physicochemical Modulation

Replacing a hydrogen atom with fluorine on a pyridine ring induces profound electronic changes due to fluorine's high electronegativity (3.98 Pauling scale) and the strength of the C-F bond (~116 kcal/mol).[4]

1. Basicity (pKa) Attenuation

Fluorine acts as a strong electron-withdrawing group (EWG) via induction (-I), significantly lowering the basicity of the pyridine nitrogen.[3][4] This is crucial for optimizing solubility and reducing off-target hERG channel inhibition, which often correlates with high basicity.[3]

CompoundStructurepKa (Conjugate Acid)Electronic Effect
Pyridine

5.23Reference Standard
3-Fluoropyridine

~2.97Inductive withdrawal stabilizes free base
2-Fluoropyridine

-0.44Strong -I effect adjacent to Nitrogen
2,6-Difluoropyridine

< -2.0Non-basic under physiological conditions
2. Metabolic Blocking

The pyridine ring is susceptible to oxidation by Cytochrome P450 enzymes (particularly CYP2D6 and CYP3A4), often at the C-2 or C-3 positions.[3][4] Fluorine substitution at these sites effectively blocks oxidative metabolism due to the stability of the C-F bond, extending the drug's half-life (


).

MetabolicBlocking cluster_0 Metabolic Fate Pyridine Native Pyridine (Metabolically Labile) CYP CYP450 Oxidation Pyridine->CYP C-H Abstraction N_Oxide Pyridine N-Oxide (Rapid Clearance) CYP->N_Oxide Blocked Oxidation Blocked (Extended t1/2) CYP->Blocked F_Pyridine 3-Fluoropyridine (Metabolically Stable) F_Pyridine->CYP C-F Bond (Inert)

Figure 1: Mechanism of metabolic blocking via fluorination.[3][4] The C-F bond resists the hydrogen abstraction step required for P450-mediated oxidation.

Part 2: Synthetic Strategies (The "How-To")

Integrating fluorinated pyridines requires specialized protocols.[3][4] Standard cross-couplings can fail due to the electron-deficient nature of the ring. Below are two field-proven methodologies.

Protocol A: Regioselective Buchwald-Hartwig Amination

Application: Coupling amines to 2-fluoro-4-iodopyridine .[3][4] Challenge: Nucleophilic aromatic substitution (


) can compete with Pd-catalysis.
Solution:  Use of specific ligands (XPhos/RuPhos) and mild bases allows exclusive C-4 coupling while preserving the C-2 fluorine for later functionalization.[3]

Step-by-Step Procedure:

  • Preparation: In a glovebox, charge a reaction vial with 2-fluoro-4-iodopyridine (1.0 equiv), Aniline derivative (1.2 equiv), Pd(OAc)₂ (2 mol%), and XPhos (4 mol%).

  • Base Addition: Add Cs₂CO₃ (2.0 equiv). Avoid strong alkoxides (e.g., NaOtBu) to prevent

    
     side reactions at the C-2 fluorine.[3]
    
  • Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration).

  • Reaction: Seal and heat to 80°C for 4-12 hours.

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexane/EtOAc).

Expert Insight: The C-2 fluorine acts as an electron-withdrawing activator for the C-4 iodine during oxidative addition, accelerating the catalytic cycle compared to non-fluorinated analogs [1].[3][4]

Protocol B: Minisci C-H Alkylation of Fluoropyridines

Application: Late-stage introduction of alkyl groups to 3-fluoropyridine .[3][4] Method: Radical alkylation using carboxylic acids and silver catalysis.[3][4]

Step-by-Step Procedure:

  • Reagents: Dissolve 3-fluoropyridine (1.0 equiv) and Alkyl Carboxylic Acid (2.0 equiv) in a biphasic mixture of DCM/Water (1:1).

  • Catalyst: Add AgNO₃ (0.2 equiv).

  • Oxidant: Add Ammonium Persulfate ((NH₄)₂S₂O₈, 2.0 equiv) followed by TFA (1.0 equiv) to protonate the pyridine.[3][4]

  • Execution: Stir vigorously at 40°C. The reaction evolves CO₂ gas.

  • Selectivity Note: The radical will preferentially attack the C-2 position (ortho to nitrogen) due to the protonated nitrogen's directing effect, yielding 2-alkyl-3-fluoropyridine [2].[3][4]

Part 3: Case Studies in Drug Discovery

Lemborexant (Dayvigo)

Therapeutic Area: Insomnia (Dual Orexin Receptor Antagonist).[3][4] The Building Block: 3-Bromo-5-fluoropyridine (precursor).[3][4] Role of Fluorine: Lemborexant features a 5-fluoropyridine moiety.[3][4] During optimization, the non-fluorinated analog showed rapid metabolism. Introducing fluorine at the C-5 position blocked this metabolic soft spot without significantly altering the steric profile, maintaining high affinity for Orexin receptors 1 and 2 [3].

Vericiguat (Verquvo)

Therapeutic Area: Heart Failure (sGC Stimulator).[3][4] The Building Block: 5-Fluoro-1H-pyrazolo[3,4-b]pyridine.[3][4] Role of Fluorine: The fluorine atom on the pyridine ring of the fused system lowers the lipophilicity (


) slightly compared to a chloro-analog, improving oral bioavailability and reducing clearance [4].

Part 4: Decision Framework for Building Block Selection

When selecting a fluorinated pyridine building block, regiochemistry dictates the synthetic utility.

SelectionGuide Start Select Building Block Q1 Goal: Coupling via Metal Catalysis? Start->Q1 Q2 Goal: Nucleophilic Substitution? Start->Q2 Opt1 2-Fluoro-4-iodopyridine (Iodine reacts first via Pd) Q1->Opt1 C-4 Functionalization Opt2 2-Bromo-5-fluoropyridine (Bromine reacts; F remains) Q1->Opt2 C-2 Functionalization Opt3 2,6-Difluoropyridine (Double SNAr potential) Q2->Opt3 Symmetric Linker Opt4 2-Fluoro-3-chloropyridine (Ortho-directing effects) Q2->Opt4 Regio-controlled SNAr

Figure 2: Decision tree for selecting fluorinated pyridine starting materials based on intended downstream chemistry.

Commercial Availability & Handling[1]
  • 2-Fluoropyridine: Volatile liquid (bp 83°C).[3][4] Handle in a fume hood.

  • 2-Fluoro-4-iodopyridine: Solid.[3][4] Expensive. Store at 4°C to prevent deiodination.

  • 2,6-Difluoropyridine: Liquid.[3][4] Highly electron-deficient; reacts violently with strong nucleophiles.[3]

References

  • Optimization of Buchwald-Hartwig amination conditions . BenchChem.[3] Retrieved from [3]

  • Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution . PubMed Central.[3] Retrieved from [3]

  • FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 . MDPI Molecules. Retrieved from [3]

  • Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) . MDPI Pharmaceuticals.[3] Retrieved from [3]

  • pKa Data Compiled by R. Williams . Organic Chemistry Data. Retrieved from [3]

  • Functionalized Pyridines as Valuable Building Blocks . Life Chemicals.[2][3][4] Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Utilization of 2-Chloro-4-(2,3-difluorophenyl)pyridine as a Kinase Inhibitor Scaffold

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist These application notes provide a comprehensive guide for researchers and drug development professionals on the s...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for researchers and drug development professionals on the strategic use of the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold in the discovery and development of novel kinase inhibitors. This document outlines the rationale for its selection, key synthetic methodologies for derivatization, and detailed protocols for the biological evaluation of resulting compounds.

Introduction: The Strategic Value of the 2-Chloro-4-(2,3-difluorophenyl)pyridine Scaffold

The pyridine core is a well-established and privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs. Its utility stems from its ability to form key hydrogen bonds with the hinge region of the kinase ATP-binding pocket, a critical interaction for potent inhibition. The 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold offers a unique combination of features that make it an attractive starting point for a kinase inhibitor discovery program:

  • The 2-Chloro Group: This functionality serves as a versatile synthetic handle for introducing a wide array of substituents. It is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, allowing for the facile construction of diverse chemical libraries. This enables extensive exploration of the solvent-exposed region of the kinase active site, which is crucial for achieving inhibitor selectivity.

  • The 4-(2,3-difluorophenyl) Moiety: The difluorophenyl ring at the 4-position can occupy a hydrophobic pocket within the ATP-binding site. The fluorine atoms can enhance binding affinity through favorable interactions and improve metabolic stability by blocking potential sites of oxidation. The specific 2,3-difluoro substitution pattern offers a distinct electronic and steric profile compared to other halogenated phenyl rings, potentially leading to unique selectivity profiles.

This guide will provide the foundational knowledge and practical protocols to effectively leverage these features in a drug discovery campaign.

Synthetic Strategy: Derivatization of the Core Scaffold

The primary strategy for elaborating the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold involves the displacement of the 2-chloro group. The two most powerful and widely used methods for this transformation are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

General Synthetic Workflow

G start 2-Chloro-4-(2,3-difluorophenyl)pyridine Scaffold suzuki Suzuki-Miyaura Coupling (Aryl/Heteroaryl Boronic Acids/Esters) start->suzuki Pd Catalyst, Base buchwald Buchwald-Hartwig Amination (Primary/Secondary Amines) start->buchwald Pd Catalyst, Base, Ligand library Diverse Library of Kinase Inhibitor Candidates suzuki->library buchwald->library screening Biological Screening library->screening

Caption: General workflow for the derivatization of the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold.

Protocol 1: Suzuki-Miyaura Cross-Coupling of 2-Chloro-4-(2,3-difluorophenyl)pyridine

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of the core scaffold with an aryl or heteroaryl boronic acid.

Materials:

  • 2-Chloro-4-(2,3-difluorophenyl)pyridine

  • Aryl or heteroaryl boronic acid or pinacol ester

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

  • Solvent (e.g., 1,4-dioxane, toluene, DMF, with water)

  • Inert gas (Argon or Nitrogen)

  • Standard glassware for organic synthesis

Procedure:

  • To a dry reaction vessel, add 2-chloro-4-(2,3-difluorophenyl)pyridine (1.0 eq), the boronic acid/ester (1.2-1.5 eq), and the base (2.0-3.0 eq).

  • Evacuate and backfill the vessel with an inert gas three times.

  • Add the palladium catalyst (0.02-0.05 eq) and the degassed solvent.

  • Heat the reaction mixture to 80-120 °C and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Buchwald-Hartwig Amination of 2-Chloro-4-(2,3-difluorophenyl)pyridine

This protocol outlines a general procedure for the palladium-catalyzed Buchwald-Hartwig amination of the core scaffold with a primary or secondary amine.

Materials:

  • 2-Chloro-4-(2,3-difluorophenyl)pyridine

  • Primary or secondary amine

  • Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

  • Phosphine ligand (e.g., Xantphos, BINAP, DavePhos)

  • Base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃)

  • Anhydrous, degassed solvent (e.g., toluene, 1,4-dioxane)

  • Inert gas (Argon or Nitrogen)

  • Standard glassware for organic synthesis

Procedure:

  • To a dry reaction vessel, add the palladium catalyst (0.01-0.05 eq) and the phosphine ligand (0.01-0.05 eq).

  • Evacuate and backfill the vessel with an inert gas.

  • Add the anhydrous, degassed solvent and stir for a few minutes to form the active catalyst.

  • Add 2-chloro-4-(2,3-difluorophenyl)pyridine (1.0 eq), the amine (1.1-1.5 eq), and the base (1.5-2.5 eq).

  • Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction with water and extract with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Biological Evaluation of Kinase Inhibitors

Once a library of derivatives has been synthesized, the next critical step is to evaluate their biological activity. This typically involves a tiered approach, starting with in vitro kinase assays to determine potency and selectivity, followed by cell-based assays to assess target engagement and functional effects.

In Vitro Kinase Inhibition Assays

The initial screening of compounds is typically performed using in vitro kinase assays. These assays measure the ability of a compound to inhibit the activity of a purified kinase enzyme.

Protocol 3: General In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a general method for determining the IC₅₀ value of a compound against a specific kinase using a luminescence-based ATP detection assay.

Materials:

  • Purified recombinant kinase

  • Kinase-specific substrate (peptide or protein)

  • ATP

  • Kinase assay buffer (containing MgCl₂, DTT, and a buffering agent like HEPES)

  • Test compounds dissolved in DMSO

  • Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

  • White, opaque 96- or 384-well plates

  • Multichannel pipette or liquid handler

  • Luminometer

Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In the assay plate, add a small volume of the diluted compounds. Include a DMSO-only control (no inhibition) and a no-enzyme control (background).

  • Prepare a kinase/substrate mixture in kinase assay buffer and add it to all wells.

  • Initiate the kinase reaction by adding ATP to all wells. The final ATP concentration should be at or near the Kₘ for the specific kinase.

  • Incubate the plate at room temperature for a specified time (e.g., 30-60 minutes).

  • Stop the reaction and detect the remaining ATP by adding the luminescence-based detection reagent according to the manufacturer's instructions.

  • Incubate for a short period to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the controls.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Data Presentation: Hypothetical Kinase Inhibition Data

CompoundTarget KinaseIC₅₀ (nM)
Scaffold Kinase X>10,000
Derivative 1 Kinase X50
Derivative 2 Kinase X15
Derivative 3 Kinase Y250
Cell-Based Assays for Target Engagement and Signaling

Cell-based assays are essential to confirm that a compound can enter cells, bind to its target kinase, and modulate its downstream signaling pathways.

Protocol 4: Western Blotting to Assess Inhibition of Kinase Signaling

This protocol describes how to use Western blotting to measure the phosphorylation status of a downstream substrate of the target kinase, providing evidence of target engagement and functional activity in a cellular context.

Materials:

  • Cell line expressing the target kinase

  • Cell culture medium and supplements

  • Test compounds

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE gels, running buffer, and transfer buffer

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

  • Primary antibodies (phospho-specific and total protein for the downstream substrate)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified time. Include a DMSO-only control.

  • Lyse the cells on ice using lysis buffer.

  • Clarify the lysates by centrifugation and collect the supernatant.

  • Determine the protein concentration of each lysate.

  • Normalize the protein concentrations and prepare samples for SDS-PAGE by adding sample buffer and boiling.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody against the total protein of the substrate to confirm equal loading.

Cellular Target Engagement Workflow

G cells Cell Culture treatment Compound Treatment cells->treatment lysis Cell Lysis treatment->lysis quantification Protein Quantification lysis->quantification sds_page SDS-PAGE quantification->sds_page transfer Western Blot Transfer sds_page->transfer probing Antibody Probing (Phospho- & Total Protein) transfer->probing detection Signal Detection probing->detection analysis Data Analysis detection->analysis

Caption: Workflow for assessing kinase signaling inhibition by Western blot.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold is not yet publicly available, general principles from related kinase inhibitors can guide the optimization process:

  • Substitutions at the 2-position: The nature of the group introduced at the 2-position is critical for potency and selectivity.

    • Aryl and Heteroaryl Groups: Introduction of substituted phenyl, pyridyl, or other heterocyclic rings can lead to interactions with specific pockets of the target protein. The nature and position of substituents on these rings (e.g., electron-donating or -withdrawing groups, hydrogen bond donors/acceptors) will be critical for optimizing potency and selectivity.

    • Amino and Amide Linkages: Connection to other molecular fragments via a nitrogen atom can provide crucial hydrogen bonding interactions with the target. The nature of the amine (primary, secondary, aliphatic, aromatic) and the substituents on the amide will significantly influence activity.

  • Modifications to the 2,3-difluorophenyl Ring: While less commonly explored in initial library synthesis, modifications to this ring can fine-tune the inhibitor's properties. For example, altering the fluorine substitution pattern or introducing other small substituents could modulate the electronic properties and steric fit within the binding pocket.

Conclusion

The 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold represents a promising starting point for the development of novel kinase inhibitors. Its synthetic tractability, combined with the favorable properties of the pyridine core and the difluorophenyl moiety, provides a solid foundation for a successful drug discovery program. The protocols and strategies outlined in these application notes are intended to provide researchers with the necessary tools to embark on the synthesis and biological evaluation of new chemical entities based on this versatile scaffold.

References

  • Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

  • Google Patents. (n.d.). CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.
  • Cameron, M. D., et al. (2012). Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors.
  • Davis, M. I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity.
  • BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]

  • EUbOPEN. (2020, October). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]

  • Reaction Biology. (n.d.). NanoBRET Assay Services. Retrieved from [Link]

Application

Application Notes and Protocols for Cross-Coupling of 4-Aryl-2-Chloropyridines

Introduction: The Strategic Importance of Functionalizing 4-Aryl-2-Chloropyridines The 4-aryl-2-chloropyridine scaffold is a privileged structural motif in medicinal chemistry and materials science. The pyridine core off...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Functionalizing 4-Aryl-2-Chloropyridines

The 4-aryl-2-chloropyridine scaffold is a privileged structural motif in medicinal chemistry and materials science. The pyridine core offers desirable physicochemical properties and metabolic stability, while the C4-aryl group provides a vector for modulating biological activity or tuning material properties. The chlorine atom at the C2 position serves as a versatile synthetic handle, enabling the introduction of a wide array of functional groups through transition metal-catalyzed cross-coupling reactions. However, the inherent electronic properties of the pyridine ring—specifically the electron-deficient nature and the potential for the nitrogen lone pair to coordinate with and inhibit the metal catalyst—present unique challenges compared to standard aryl chlorides.[1][2]

This comprehensive guide provides an in-depth analysis of the most effective cross-coupling methodologies for the functionalization of 4-aryl-2-chloropyridines. We will delve into the mechanistic underpinnings of each reaction, offer detailed, field-proven protocols, and provide data-driven insights into the selection of reagents to empower researchers, scientists, and drug development professionals to navigate the complexities of these transformations with confidence.

Core Concepts: Overcoming the Challenges of 2-Chloropyridine Coupling

The primary hurdle in cross-coupling reactions with 2-chloropyridines is the high activation barrier for the oxidative addition of the C-Cl bond to the palladium(0) catalyst.[3] This step is often rate-limiting. To overcome this, the selection of an appropriate catalytic system is paramount. The key components are:

  • Palladium Source: While various Pd(II) sources like Pd(OAc)₂ or PdCl₂(PPh₃)₂ are common, modern, well-defined palladacycle precatalysts (e.g., G3 or G4) are often more efficient as they cleanly and rapidly generate the active Pd(0) species.[3]

  • Ligand: This is arguably the most critical component. For activating the inert C-Cl bond of a 2-chloropyridine, bulky and electron-rich phosphine ligands are essential. Standard ligands like triphenylphosphine (PPh₃) are often ineffective.[3] Sterically hindered biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) have revolutionized the field by promoting both the oxidative addition and the subsequent reductive elimination steps.[4]

  • Base: The base plays a crucial role in the transmetalation step (in Suzuki coupling) or in deprotonating the incoming nucleophile (in Buchwald-Hartwig amination). The choice of base must be carefully considered to ensure it is strong enough to facilitate the desired transformation without causing substrate decomposition or unwanted side reactions.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is the preeminent method for creating biaryl structures by coupling the 2-chloropyridine with an organoboron reagent. Its popularity stems from the mild reaction conditions, broad functional group tolerance, and the commercial availability and low toxicity of boronic acids.[5]

Mechanistic Rationale

The catalytic cycle for the Suzuki coupling of a 4-aryl-2-chloropyridine begins with the oxidative addition of the C-Cl bond to a Pd(0) complex, a step facilitated by bulky, electron-rich ligands. The subsequent transmetalation step involves the transfer of the organic group from the boronic acid (activated by a base to form a borate species) to the palladium center. The cycle concludes with reductive elimination, which forms the new C-C bond and regenerates the active Pd(0) catalyst.

Suzuki_Mechanism cluster_start Starting Materials pd0 Pd(0)L₂ (Active Catalyst) oa_complex R¹-Pd(II)(Cl)L₂ (Oxidative Addition Complex) pd0->oa_complex Oxidative Addition 2_Cl_Py 4-Aryl-2-chloropyridine (R¹-Cl) trans_complex R¹-Pd(II)(R²)L₂ oa_complex->trans_complex Transmetalation product R¹-R² (Coupled Product) trans_complex->product Reductive Elimination product->pd0 2_Cl_Py->oa_complex Boronic Ar-B(OH)₂ (R²-B(OH)₂) + Base Boronic->trans_complex [R²B(OH)₃]⁻

Figure 1. Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Comparative Data: Ligand and Base Selection

The choice of ligand and base is critical for achieving high yields. Below is a summary of typical conditions, demonstrating the effectiveness of modern catalytic systems for coupling 2-chloropyridines.

Catalyst/Ligand SystemBaseSolventTemp (°C)Time (h)Typical Yield (%)Reference
Pd₂(dba)₃ / PCy₃K₃PO₄Dioxane/H₂O8018>95[5]
Pd(OAc)₂ / SPhosK₃PO₄Dioxane/H₂O60694[6]
Pd(PPh₃)₄K₂CO₃Toluene11024~70[7]
Pd-PEPPSI-IPrK₃PO₄Dioxane1001882[2]

Note: Yields are representative and can vary based on the specific aryl groups on the pyridine and boronic acid.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a robust starting point for the coupling of a 4-aryl-2-chloropyridine with an arylboronic acid.

Materials:

  • 4-Aryl-2-chloropyridine (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium Phosphate (K₃PO₄), tribasic (2.0 equiv)

  • 1,4-Dioxane and Water (e.g., 4:1 v/v mixture), degassed

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica Gel for column chromatography

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the 4-aryl-2-chloropyridine (1.0 equiv), arylboronic acid (1.2 equiv), K₃PO₄ (2.0 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent Addition: Add the degassed 1,4-dioxane/water mixture via syringe. The final concentration should be approximately 0.1 M with respect to the 4-aryl-2-chloropyridine.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-18 hours.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute with ethyl acetate and wash with water, followed by brine.

    • Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[8][9]

  • Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired 2,4-diarylpyridine.[8][9]

Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds, enabling the synthesis of 2-amino-4-arylpyridines from 4-aryl-2-chloropyridines and a primary or secondary amine.[10] This transformation is a cornerstone of modern medicinal chemistry.

Mechanistic Rationale

Similar to the Suzuki coupling, the catalytic cycle involves the oxidative addition of the 4-aryl-2-chloropyridine to the Pd(0) center. The amine then coordinates to the palladium(II) complex. A strong, non-nucleophilic base deprotonates the coordinated amine to form a palladium amide complex. Reductive elimination from this complex yields the desired 2-amino-4-arylpyridine product and regenerates the Pd(0) catalyst.[10][11]

Buchwald_Mechanism cluster_start Starting Materials pd0 Pd(0)L₂ (Active Catalyst) oa_complex R¹-Pd(II)(Cl)L₂ pd0->oa_complex Oxidative Addition amine_complex [R¹-Pd(II)(NHR²R³)L₂]⁺Cl⁻ oa_complex->amine_complex Amine Coordination amide_complex R¹-Pd(II)(NR²R³)L₂ amine_complex->amide_complex Deprotonation product R¹-NR²R³ (Aminated Product) amide_complex->product Reductive Elimination product->pd0 2_Cl_Py 4-Aryl-2-chloropyridine (R¹-Cl) 2_Cl_Py->oa_complex Amine Amine (HNR²R³) Amine->amine_complex Base Base Base->amine_complex

Figure 2. Simplified catalytic cycle for the Buchwald-Hartwig amination.

Comparative Data: Reagent Selection for C-N Coupling

The success of the Buchwald-Hartwig amination on 2-chloropyridines is highly dependent on the catalyst system and base. Strong, non-nucleophilic bases are typically required.

Catalyst/Ligand SystemBaseSolventTemp (°C)Typical Yield (%)Reference
Pd(OAc)₂ / XPhosKOt-BuToluene100Good-Excellent[12]
Pd₂(dba)₃ / BrettPhosLiHMDSTHF80-100Good (tolerates -OH)[11]
Pd(OAc)₂ / BINAPCs₂CO₃Toluene110Moderate-Good[13]
G3-Palladacycle / RuPhosNaOt-BuToluene80-110Excellent[3]
Detailed Experimental Protocol: Buchwald-Hartwig Amination

This protocol describes a general procedure for the amination of a 4-aryl-2-chloropyridine.

Materials:

  • 4-Aryl-2-chloropyridine (1.0 equiv)

  • Amine (primary or secondary) (1.2 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (2-5 mol%)

  • XPhos (4-10 mol%)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

  • Anhydrous Toluene, degassed

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Celite

Procedure:

  • Reaction Setup: In a glovebox, charge an oven-dried Schlenk tube with NaOt-Bu (1.4 equiv), Pd(OAc)₂ (e.g., 0.02 equiv), and XPhos (e.g., 0.04 equiv).

  • Add Reagents: Add the 4-aryl-2-chloropyridine (1.0 equiv) and degassed toluene.

  • Add Amine: Finally, add the amine (1.2 equiv) via syringe.

  • Inert Atmosphere: Seal the tube, remove it from the glovebox, and connect it to an argon/vacuum manifold.

  • Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.

  • Work-up:

    • After completion, cool the reaction to room temperature.

    • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

    • Wash the filtrate with water and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[13]

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a powerful route to synthesize 2-alkynyl-4-arylpyridines by reacting the 4-aryl-2-chloropyridine with a terminal alkyne. This reaction is traditionally co-catalyzed by palladium and copper(I) salts.[14]

Mechanistic Rationale

The Sonogashira reaction involves two interconnected catalytic cycles. In the palladium cycle, oxidative addition of the 4-aryl-2-chloropyridine to Pd(0) occurs. In the copper cycle, the copper(I) salt reacts with the terminal alkyne and a base to form a copper(I) acetylide. This activated alkyne species then undergoes transmetalation with the Pd(II) complex. Reductive elimination from the resulting dialkynylpalladium(II) complex affords the C(sp²)-C(sp) coupled product and regenerates the Pd(0) catalyst.[14] Copper-free protocols have also been developed to avoid the formation of alkyne homocoupling (Glaser coupling) byproducts.[15][16]

Sonogashira_Workflow cluster_prep Reaction Preparation cluster_reaction Reaction & Monitoring cluster_workup Work-up & Purification reagents Combine: - 4-Aryl-2-chloropyridine - Terminal Alkyne - Base (e.g., Et₃N, DIPEA) - Solvent (e.g., THF, DMF) catalysts Add Catalysts: - Pd Source (e.g., PdCl₂(PPh₃)₂) - Cu(I) Source (e.g., CuI) reagents->catalysts inert Establish Inert Atmosphere (Argon/Nitrogen) catalysts->inert heat Heat Reaction Mixture (e.g., 50-80 °C) inert->heat monitor Monitor Progress (TLC, GC-MS) heat->monitor cool Cool to RT monitor->cool filter Filter (e.g., through Celite) cool->filter extract Aqueous Work-up (Extraction with Organic Solvent) filter->extract purify Column Chromatography extract->purify Final_Product Final_Product purify->Final_Product

Sources

Method

Application Note: High-Efficiency Synthesis of Biaryl Pyridine Intermediates for Drug Discovery

[1] Executive Summary Biaryl pyridine motifs are ubiquitous in medicinal chemistry, constituting the core pharmacophore of blockbuster drugs like Etoricoxib (COX-2 inhibitor) and Vismodegib (Hedgehog signaling pathway in...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Biaryl pyridine motifs are ubiquitous in medicinal chemistry, constituting the core pharmacophore of blockbuster drugs like Etoricoxib (COX-2 inhibitor) and Vismodegib (Hedgehog signaling pathway inhibitor). However, the synthesis of these scaffolds presents two distinct "Pyridine Problems":

  • Catalyst Deactivation: The pyridine nitrogen possesses a high affinity for Palladium(II), displacing phosphine ligands and forming inactive L2Pd(Py)2 complexes (the "poisoning" effect).

  • Boronate Instability: 2-Pyridyl boronic acids are notoriously unstable, undergoing rapid protodeboronation under aqueous basic conditions required for Suzuki-Miyaura coupling.

This guide details two field-proven protocols to circumvent these issues: a Robust Suzuki-Miyaura Coupling utilizing MIDA boronates and Buchwald precatalysts, and a Direct C-H Arylation via N-oxide activation.

Strategic Analysis & Mechanism

The "Pyridine Problem" and Ligand Selection

Standard ligands (e.g., PPh3) are insufficiently bulky to prevent pyridine coordination. To maintain the active catalytic cycle, sterically demanding dialkylbiaryl phosphines (Buchwald ligands) are required.

  • Recommendation: Use XPhos or SPhos . The steric bulk of the cyclohexyl groups and the biaryl backbone creates a "protective shell" around the Pd center, preventing the approach of the pyridine nitrogen while facilitating oxidative addition.

Overcoming Boronate Instability (The MIDA Solution)

Free 2-pyridyl boronic acids decompose within minutes in base. The N-methyliminodiacetic acid (MIDA) boronate ester acts as a "slow-release" reservoir.[1][2] Under mild aqueous basic conditions, the MIDA group hydrolyzes slowly, releasing the active boronic acid at a rate that matches the transmetallation step, thereby keeping the concentration of free (unstable) boronic acid low.

Decision Matrix: Synthetic Route Selection

RouteSelection Start Target: Biaryl Pyridine Q1 Is the Pyridine component the Nucleophile (B) or Electrophile (X)? Start->Q1 Branch1 Pyridine = Electrophile (Halide) Q1->Branch1 Halopyridine Branch2 Pyridine = Nucleophile (Boron) Q1->Branch2 Pyridyl Boron Method1 Standard Suzuki Cat: Pd(dppf)Cl2 or XPhos Pd G3 Base: K2CO3 Branch1->Method1 Q2 Is it a 2-Pyridyl Boron? Branch2->Q2 Method2 Protocol 1: MIDA Boronate Slow-Release Coupling Cat: XPhos Pd G3 Q2->Method2 Yes (Unstable) Method3 Protocol 2: C-H Activation (via N-Oxide) Q2->Method3 Alternative Route

Figure 1: Decision tree for selecting the optimal synthetic strategy based on substrate availability and stability.

Protocol 1: Robust Suzuki-Miyaura Coupling (MIDA / XPhos System)

Application: Synthesis of 2-arylpyridines where 2-pyridyl boronic acid would be unstable. Key Technology: XPhos Pd G3 (Precatalyst) + 2-Pyridyl MIDA Boronate .

Materials
  • Aryl Chloride/Bromide: 1.0 equiv

  • 2-Pyridyl MIDA Boronate: 1.5 equiv[3]

  • Catalyst: XPhos Pd G3 (2 mol%) [1]

  • Base: K3PO4 (3.0 equiv) - Note: Anhydrous phosphate is preferred over carbonate to control hydrolysis rate.

  • Solvent: 1,4-Dioxane : Water (4:1 v/v)

  • Scavenger: QuadraPure™ TU (Thiourea) or SiliaMetS® Thiol

Step-by-Step Methodology
  • Setup: In a glovebox or under Argon stream, charge a reaction vial with the Aryl Halide (1.0 mmol), 2-Pyridyl MIDA Boronate (1.5 mmol), XPhos Pd G3 (17 mg, 0.02 mmol), and K3PO4 (636 mg, 3.0 mmol).

  • Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).

    • Critical Insight: The water is essential for the hydrolysis of the MIDA ester. Do not use anhydrous conditions.

  • Reaction: Seal the vial and heat to 60°C for 2-4 hours.

    • Monitoring: Monitor by LCMS.[4] Look for the disappearance of the aryl halide. The MIDA boronate will show as a distinct peak; its disappearance correlates with the slow release of the active species.

  • Workup: Cool to room temperature. Dilute with EtOAc (10 mL) and wash with water (10 mL).

  • Metal Scavenging (Critical for Pharma): Add SiliaMetS® Thiol (5 wt% relative to crude mass) to the organic layer and stir for 30 mins at RT. Filter through a pad of Celite.

    • Reasoning: Pyridines bind residual Pd tightly. Column chromatography alone often fails to reduce Pd to <10 ppm. Thiol scavengers actively strip Pd from the pyridine nitrogen [3].

  • Purification: Concentrate and purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: Direct C-H Arylation (N-Oxide Route)

Application: Late-stage functionalization or when boronic acid precursors are unavailable. Mechanism: The N-oxide moiety coordinates to Pd, directing activation to the C2 position. The N-oxide is subsequently reduced.

Materials
  • Pyridine N-oxide: 1.0 equiv

  • Aryl Bromide: 1.5 equiv

  • Catalyst: Pd(OAc)2 (5 mol%)

  • Ligand: P(t-Bu)3 • HBF4 (10 mol%)

  • Base: K2CO3 (2.0 equiv)[4][5]

  • Solvent: Toluene (anhydrous)[4]

Step-by-Step Methodology
  • Activation: Charge a Schlenk tube with Pyridine N-oxide (1.0 mmol), Aryl Bromide (1.5 mmol), Pd(OAc)2 (11 mg), Ligand (29 mg), and K2CO3 (276 mg).

  • Coupling: Add Toluene (5 mL) under N2. Heat to 110°C for 16 hours.

  • Reduction (One-Pot): Cool to RT. Add Zn dust (3.0 equiv) and saturated NH4Cl (2 mL). Stir vigorously for 2 hours.

    • Why: This reduces the N-oxide back to the pyridine in situ, saving a purification step.

  • Workup: Filter through Celite to remove Zn and salts. Extract with DCM.

Troubleshooting & Optimization Guide

ObservationProbable CauseCorrective Action
Low Conversion (<20%) Catalyst PoisoningSwitch to XPhos Pd G3 or Pd-PEPPSI-IPr . These precatalysts activate quickly and are resistant to N-coordination.
Protodeboronation (Ar-H) Unstable Boronic Acid1. Switch to MIDA Boronate. 2. Reduce water ratio (try 10:1 Dioxane:H2O). 3. Lower temp to 45°C.
Homocoupling (Ar-Ar) Oxidation of BoronateDegas solvents thoroughly (sparge with Ar for 15 mins). Ensure reaction vessel is sealed tight.
High Residual Pd (>50ppm) Pyridine-Pd BindingUse SiliaMetS® DMT (Dimercaptotriazine) or MP-TMT scavengers during workup. Standard silica is ineffective.
Mechanism of MIDA "Slow Release"

The following diagram illustrates how the MIDA boronate prevents the accumulation of the unstable free boronic acid.

MIDAMechanism MIDA 2-Pyridyl MIDA Boronate (Stable Reservoir) Hydrolysis Hydrolysis (Rate Limiting Step) Reagent: OH-/H2O MIDA->Hydrolysis FreeAcid Free Boronic Acid (Unstable High Energy) Hydrolysis->FreeAcid Slow Release Decomp Decomposition (Protodeboronation) FreeAcid->Decomp If Pd cycle is slow PdCycle Transmetallation (Fast Reaction) Pd(II)-Ar FreeAcid->PdCycle Rapid Capture Product Biaryl Pyridine Product PdCycle->Product

Figure 2: Kinetic control of boronic acid concentration via MIDA hydrolysis prevents decomposition.

References

  • BenchChem. Harnessing the Power of MIDA Boronates for Robust 2-Pyridyl Suzuki-Miyaura Couplings. (Accessed 2025).[4][5][6][7] Link

  • Sigma-Aldrich. XPhos Pd G3 Product Guide and Protocols. (Accessed 2025).[4][5][6][7] Link

  • Sopachem. Metal Scavenger Guide: High Efficiency Pd Removal. (Accessed 2025).[4][5][6][7] Link

  • National Institutes of Health (NIH). A General Solution for the 2-Pyridyl Problem. (PMC Article). Link

  • Organic Chemistry Portal. Palladium-Catalyzed C-H Functionalization of Pyridine N-Oxides.Link

Sources

Application

Unidentified Target Compound: Scalable Synthesis of CAS 1143578-39-5 Cannot Be Detailed

A comprehensive search for the chemical entity corresponding to CAS number 1143578-39-5 has yielded no definitive identification. Without a confirmed chemical name, structure, or associated scientific literature, it is n...

Author: BenchChem Technical Support Team. Date: February 2026

A comprehensive search for the chemical entity corresponding to CAS number 1143578-39-5 has yielded no definitive identification. Without a confirmed chemical name, structure, or associated scientific literature, it is not feasible to develop the requested detailed application notes and scalable synthesis protocols.

The initial and subsequent targeted searches across chemical databases and scientific literature have failed to retrieve any public information for CAS 1143578-39-5. This suggests that the compound may fall into one of several categories:

  • A novel or recently registered substance: The information may not yet be widely disseminated in public databases.

  • A proprietary compound: Details may be restricted as part of a patent or trade secret.

  • An erroneous or deprecated CAS number: The identifier may be incorrect or no longer in use.

The development of scalable chemical synthesis protocols is fundamentally dependent on a thorough understanding of the target molecule's structure and reactivity. Key aspects that inform the design of a synthesis, such as retrosynthetic analysis, choice of starting materials, reaction conditions, and purification strategies, are all predicated on this foundational knowledge.

To fulfill the user's request for detailed application notes and protocols, the following information is essential:

  • Chemical Name: The systematic (IUPAC) or common name of the compound.

  • Chemical Structure: A 2D or 3D representation of the molecule, or a chemical structure file format (e.g., MOL file, SMILES string).

Once the identity of CAS 1143578-39-5 is established, a thorough investigation into existing synthetic methodologies can be conducted. This would involve a review of scientific journals and patent literature to identify potential synthetic routes. The subsequent analysis would then focus on evaluating these routes for scalability, considering factors such as:

  • Cost and availability of starting materials.

  • Reaction efficiency and yield.

  • Safety and environmental impact of reagents and solvents.

  • Robustness and reproducibility of the process.

  • Ease of purification and isolation of the final product.

Following this analysis, detailed protocols and application notes, complete with mechanistic insights, process flow diagrams, and comprehensive referencing, could be generated to meet the specified requirements for an audience of researchers and drug development professionals.

At present, due to the inability to identify the target compound, no further progress can be made on this topic. The user is advised to verify the CAS number and provide the corresponding chemical name or structure to enable the development of the requested scientific content.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-Chloropyridine Cross-Coupling Optimization

Topic: Optimizing catalyst load for 2-chloropyridine cross-coupling Audience: Researchers, scientists, and drug development professionals.[1] Senior Application Scientist Desk Welcome to the advanced troubleshooting hub...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing catalyst load for 2-chloropyridine cross-coupling Audience: Researchers, scientists, and drug development professionals.[1]

Senior Application Scientist Desk

Welcome to the advanced troubleshooting hub for 2-chloropyridine functionalization. This guide addresses the specific kinetic and thermodynamic challenges posed by the electron-deficient pyridine ring and its tendency to poison palladium catalysts.

🔬 Phase 1: The Core Challenge (Mechanistic Insight)

Before optimizing load, you must understand why this substrate fails in standard protocols.

The "Double-Edged Sword" of 2-Chloropyridines:

  • Deactivated Electrophile: The electron-deficient nature of the pyridine ring strengthens the C–Cl bond compared to phenyl chlorides, making the oxidative addition step significantly slower.

  • Catalyst Poisoning: The basic nitrogen atom is a competent ligand. It coordinates to the Pd(II) center after oxidative addition, forming a stable, unreactive "resting state" (Pd-N adduct) that halts the catalytic cycle.[1]

Visualization: The Poisoning Pathway

The following diagram illustrates the competition between the productive catalytic cycle and the heteroatom poisoning pathway.

G cluster_0 Critical Failure Point Pd0 Active Pd(0) Ligand Complex OxAdd Oxidative Addition (Pd(II)-Ar-Cl) Pd0->OxAdd Slow (C-Cl bond) Poison DEAD END: N-Coordination Complex (Pd-N-Pyridine) OxAdd->Poison Fast (if ligand is small) TransMet Transmetalation OxAdd->TransMet Requires Bulky Ligand Prod Product Formation (Reductive Elimination) TransMet->Prod Prod->Pd0 Regeneration

Caption: Mechanism showing how pyridine nitrogen coordination (red path) competes with the productive cycle. Bulky ligands are required to block the red path.

🛠 Phase 2: Catalyst Selection & Screening

Q: Why does my standard Pd(PPh₃)₄ or Pd(dppf)Cl₂ reaction fail? A: These "generation 1" catalysts lack the steric bulk to prevent N-coordination and the electron richness to force oxidative addition into the C-Cl bond.

Recommendation: Switch to Generation 3/4 Palladacycles or PEPPSI precatalysts.

Catalyst ClassRecommended PrecatalystWhy it works
Buchwald G3/G4 XPhos Pd G4 or RuPhos Pd G4 XPhos: Excellent for chlorides; bulky enough to prevent N-poisoning.RuPhos: Superior for secondary amines (Buchwald-Hartwig).[1]
NHC-Pd Pd-PEPPSI-IPr Extremely stable; the NHC ligand is electron-rich (boosts oxidative addition) and bulky (blocks poisoning).[1]
Pincer SingaCycle-A1 High thermal stability for difficult substrates requiring >110°C.

📉 Phase 3: Load Optimization Protocol

Do not arbitrarily lower catalyst load to save cost. For 2-chloropyridines, a "threshold load" is required to sustain the cycle against poisoning.[1]

Protocol: The "Threshold" Determination

Use this workflow to find the Minimum Effective Load (MEL).

Experimental Setup: Run 4 parallel reactions at 0.5 mol% , 1.0 mol% , 2.5 mol% , and 5.0 mol% . Keep all other variables constant (Concentration: 0.2–0.5 M).

Sampling Points:

  • t = 1 hour (Initial Rate): Measures intrinsic activity.[1]

  • t = 24 hours (Longevity): Measures catalyst stability.[1]

Interpretation Guide:

ObservationDiagnosisAction
High conversion at 1h, Stalls at 24h Catalyst Death.[1] The active species is unstable or poisoning is cumulative.Increase Load or switch to a more stable ligand (e.g., from SPhos to XPhos).
Low conversion at 1h, Low at 24h Induction Period or Inhibition. The cycle is not starting.Change Precatalyst. Ensure rapid activation (use G4 over G3). Check base strength.[1]
"Black Pd" Precipitate forms early Rapid Decomposition.[1] The ligand is detaching, or the reaction is too hot for the catalyst lifespan.Lower Temperature or Increase Ligand:Pd ratio (add 1-2% free ligand).[1]
Linear conversion up to 100% Ideal Behavior.You are above the MEL. Attempt to halve the load in the next screen.

🧪 Phase 4: Troubleshooting & FAQs

Q1: The reaction turns black immediately, and yield is <10%. What is happening?

A: You are witnessing "Pd Black" formation.[1][2] This indicates that the Pd(0) species is aggregating into inactive metal nanoparticles faster than it can oxidatively add to your substrate.

  • Fix 1: Your substrate is too unreactive.[1] Switch to Pd-PEPPSI-IPr which stabilizes the Pd(0) intermediate better than phosphines.[1]

  • Fix 2: Lower the temperature. While heat helps C-Cl cleavage, it accelerates catalyst death.[1] Try 80°C instead of 100°C but extend the time.

Q2: I see 50% conversion, but the remaining starting material won't react even if I add more catalyst.

A: This is likely Product Inhibition .[1] The product (a functionalized pyridine) might be a stronger poison than the starting material.

  • Test: Add a standard equivalent of your product to a fresh reaction at t=0. If the rate drops significantly, you have product inhibition.

  • Fix: Use a scavenger ligand or run the reaction at lower concentration (dilution weakens bimolecular poisoning).

Q3: How do I remove residual Palladium? It sticks to the pyridine nitrogen.

A: Standard Celite filtration is insufficient for pyridines.[1] The Pd-N bond is strong.[1]

  • Method A (Scavengers): Use SiliaMetS® Thiol or DMT (dimercaptotriazine).[1] Stir the crude mixture with 5-10 wt% scavenger at 50°C for 1 hour, then filter.

  • Method B (Chelating Wash): Wash the organic layer with 10% aqueous Sodium Bisulfite or EDTA (pH 8-9).[1] This competes with the pyridine for the metal.

📊 Decision Tree: Troubleshooting Low Yields

Troubleshooting Start Problem: Low Yield (<30%) CheckSM Is Starting Material Consumed? Start->CheckSM SideReactions Yes: Side Reactions CheckSM->SideReactions Yes CatFailure No: Catalyst Failure CheckSM->CatFailure No Protodeboronation Protodeboronation? (Check MS for Ar-H) SideReactions->Protodeboronation Homocoupling Homocoupling? (Check MS for Ar-Ar) SideReactions->Homocoupling Sol_Proto Sol: Dry solvents, lower temp, use ester Protodeboronation->Sol_Proto Sol_Homo Sol: Degass better, slow addition of Boron Homocoupling->Sol_Homo BlackPd Did reaction turn black? CatFailure->BlackPd YesBlack Yes: Catalyst Aggregation BlackPd->YesBlack Yes NoBlack No: Catalyst Inactive/Poisoned BlackPd->NoBlack No Sol_Agg Sol: Switch to PEPPSI or add free ligand YesBlack->Sol_Agg Sol_Pois Sol: Switch to XPhos G4, Increase Temp NoBlack->Sol_Pois

Caption: Diagnostic workflow for isolating the root cause of failure in 2-chloropyridine coupling.

📚 References

  • Catalyst Selection for Heterocycles: Billingsley, K., & Buchwald, S. L. (2007).[1] Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters.[1] Journal of the American Chemical Society. Link[1]

  • PEPPSI Catalyst System: Organ, M. G., et al. (2006).[1] Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Suzuki-Miyaura Cross-Coupling Reaction.[1] Chemistry – A European Journal.[1] Link[1]

  • Reaction Progress Kinetic Analysis (RPKA): Blackmond, D. G. (2005).[1] Reaction Progress Kinetic Analysis: A Powerful Methodology for Mechanistic Studies of Complex Catalytic Reactions.[3][4] Angewandte Chemie International Edition.[1][3] Link[1]

  • Metal Scavenging Protocols: Garrett, C. E., & Prasad, K. (2004).[1] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.[1] Link[1]

Sources

Optimization

Removing palladium impurities from 2-Chloro-4-(2,3-difluorophenyl)pyridine

Topic: Purification of 2-Chloro-4-(2,3-difluorophenyl)pyridine Ticket ID: PD-REM-23F Status: Open Analyst: Senior Application Scientist Introduction: The "2-Chloro" Paradox You are likely here because you have synthesize...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purification of 2-Chloro-4-(2,3-difluorophenyl)pyridine Ticket ID: PD-REM-23F Status: Open Analyst: Senior Application Scientist

Introduction: The "2-Chloro" Paradox

You are likely here because you have synthesized 2-Chloro-4-(2,3-difluorophenyl)pyridine (typically via Suzuki-Miyaura coupling) and are struggling to reduce Palladium (Pd) levels below the ICH Q3D limit (<10 ppm) without degrading your product.

The Challenge: This molecule presents a specific chemical conflict. The 2-chloro-pyridine moiety is an electrophile susceptible to Nucleophilic Aromatic Substitution (SNAr). Aggressive Pd-scavenging methods (which often rely on strong nucleophilic chelators like free amines or high-temperature thiol treatments) risk displacing the chlorine atom, destroying your scaffold.

This guide provides a chemically compatible, self-validating workflow to remove Pd while preserving the 2-chloro functionality.

Part 1: The Triage (Initial Assessment)

Before adding any reagents, characterize the state of your crude mixture. The efficiency of Pd removal depends heavily on the oxidation state and aggregation of the metal.

ParameterObservationDiagnosis & Action
Color Dark Black/Grey PrecipitatePd(0) Aggregates (Palladium Black). Action: Filtration through Celite® is required before scavenging. Scavengers work poorly on bulk metal.
Color Orange/Red/Brown SolutionSoluble Pd(II) / Ligand-Bound Pd. Action: Requires chemical scavenging (Si-DMT or Activated Carbon).
Solvent DMSO / DMFHigh Polarity / Coordinating. Action: Solvent swap recommended. Coordinating solvents compete with scavengers, reducing efficiency.
Solvent THF / EtOAc / DCMIdeal. Action: Proceed directly to scavenging protocols.[1]

Part 2: Solid-Supported Scavengers (The Gold Standard)

For this specific substrate, we recommend Silica-based scavengers over activated carbon or liquid extraction. They prevent emulsion formation (common with lipophilic difluorophenyl groups) and minimize SNAr side reactions.

Scavenger Selection Matrix

We recommend SiliaMetS® DMT (Dimercaptotriazine) as the primary choice.

  • Why DMT? It has a high affinity for both Pd(0) and Pd(II) species and operates efficiently at room temperature.

  • Why not Triamine? Amine-based scavengers are nucleophilic. At elevated temperatures, they may attack the 2-position of the pyridine ring, displacing the chloride.

Protocol A: The Batch Mode (Standard)

Prerequisites:

  • Solvent: Ethyl Acetate (EtOAc) or THF (Avoid MeOH if possible to prevent methoxy-substitution risk at high temps).

  • Temperature: 25°C to 45°C (Do not exceed 50°C).

Step-by-Step:

  • Dissolution: Dissolve the crude 2-Chloro-4-(2,3-difluorophenyl)pyridine in 10 volumes of EtOAc. The solution must be homogeneous.

  • Loading: Add 4 equivalents of SiliaMetS® DMT (relative to the residual Pd content, not the product).

    • Note: If Pd content is unknown, use 5-10% w/w relative to the mass of the crude product.

  • Incubation: Stir gently for 4 hours at room temperature.

    • Critical: Vigorous stirring can pulverize the silica, leading to filtration issues. Use an overhead stirrer or a slow magnetic stir bar.

  • Filtration: Filter the suspension through a 0.45 µm PTFE membrane or a pad of Celite®.

  • Wash: Wash the filter cake with 2 volumes of EtOAc to recover entrained product.

  • Analysis: Concentrate a small aliquot and analyze via ICP-MS.

Visualizing the Decision Logic

ScavengerSelection Start Start: Crude Mixture CheckState Check Physical State Start->CheckState BlackPpt Black Precipitate? CheckState->BlackPpt Celite Filter via Celite BlackPpt->Celite Yes SolventCheck Check Solvent BlackPpt->SolventCheck No Celite->SolventCheck Coordinating DMF/DMSO? SolventCheck->Coordinating Swap Swap to EtOAc/THF Coordinating->Swap Yes SelectScav Select Scavenger Coordinating->SelectScav No Swap->SelectScav DMT SiliaMetS DMT (Preferred) SelectScav->DMT Standard Thiol SiliaMetS Thiol (Alternative) SelectScav->Thiol If DMT unavail

Caption: Decision tree for pre-treatment and scavenger selection to ensure compatibility with 2-chloropyridine derivatives.

Part 3: Crystallization (The Polishing Step)

If scavenging reduces Pd to ~50 ppm but fails to reach <10 ppm, exploit the physical properties of the 2,3-difluorophenyl group. The fluorine atoms increase lipophilicity and lattice energy, making crystallization a powerful "polishing" step.

Protocol B: Anti-Solvent Crystallization

  • Concentrate: Evaporate the filtrate from Protocol A to a thick oil or solid.

  • Dissolve: Dissolve in a minimum amount of warm Ethanol (EtOH) or Isopropanol (IPA) (approx. 40-50°C).

    • Safety: Do not boil excessively; prolonged heating of 2-chloropyridines in alcohols can lead to slow alkoxide substitution.

  • Precipitate: Slowly add Water (anti-solvent) dropwise while stirring until turbidity persists.

  • Cool: Allow the mixture to cool to room temperature, then chill to 0-5°C for 2 hours.

  • Harvest: Filter the crystals. Pd impurities generally remain in the mother liquor.[2]

Part 4: Troubleshooting & FAQs

Q1: My Pd levels plateaued at 20 ppm and won't go lower. Why?

  • Cause: You likely have "Colloidal Palladium" or extremely stable Pd-Phosphine complexes that are sterically bulky.

  • Solution: Add a "modifier" to the scavenging step. Add 1% v/v Acetic Acid to the EtOAc mixture during the DMT treatment. The acid helps break up Pd-clusters, making them accessible to the scavenger. Note: The 2-Cl pyridine is stable to weak acids.

Q2: I see a new impurity spot on TLC after scavenging. Did I ruin it?

  • Cause: If you used an amine-based scavenger (like diamine or triamine) or heated >60°C in alcohol, you may have displaced the chloride.

  • Verification: Check LC-MS. If you see M-35+31 (loss of Cl, gain of OMe) or M-35+Scavenger, you have SNAr substitution.

  • Fix: Switch to SiliaMetS® Thiol or DMT and strictly control temperature (<40°C).

Q3: Can I use Activated Carbon (Charcoal)?

  • Answer: Yes, but with caution. Use Darco® KB-G .

    • Risk:[3][4][5][6] Carbon is non-selective and may adsorb your product (due to the flat biaryl structure).

    • Protocol: Use 10-20% w/w carbon relative to product. Stir 1 hour. Filter over Celite.[7] Expect 5-10% yield loss.

Part 5: Experimental Workflow Diagram

Workflow Crude Crude Product (>500 ppm Pd) Solubilize Solubilize (EtOAc/THF) Crude->Solubilize Scavenge Add SiliaMetS DMT (4 equiv, 4h, 25°C) Solubilize->Scavenge Filter Filter (0.45µm) Scavenge->Filter Test ICP-MS Check Filter->Test Pass Success (<10 ppm) Test->Pass Low Pd Fail Fail (>10 ppm) Test->Fail High Pd Cryst Crystallize (EtOH/Water) Fail->Cryst Cryst->Pass

Caption: Step-by-step purification workflow including the crystallization contingency loop.

References

  • ICH Guideline Q3D (R2) on Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2022. Link

  • SiliCycle Inc. "SiliaMetS® Metal Scavengers Selection Guide." SiliCycle Application Notes, 2023.[5] Link

  • Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900, 2004. Link

  • Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 9(2), 198–205, 2005. Link

Sources

Troubleshooting

Technical Support Center: Troubleshooting SNAr on Hindered Pyridines

Status: Operational Ticket ID: SNAR-PYR-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Overview Welcome to the technical support hub for Nucleophilic Aromatic Substitution ( ). You are...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: SNAR-PYR-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Overview

Welcome to the technical support hub for Nucleophilic Aromatic Substitution (


). You are likely here because your reaction with a sterically hindered pyridine substrate is stalling, decomposing, or yielding poor regioselectivity.

Unlike standard benzene derivatives, hindered pyridines present a unique "push-pull" conflict: the pyridine nitrogen activates the ring (pull), but ortho-substituents physically block the nucleophile's trajectory (push). This guide abandons generic advice in favor of kinetic interventions and specific chemical engineering solutions.

Part 1: Diagnostic & Troubleshooting (Q&A)
Q1: My reaction stalls at <20% conversion despite heating to 100°C. TLC shows starting material is intact.

Diagnosis: Kinetic Barrier / Meisenheimer Destabilization. In


, the rate-determining step (RDS) is usually the nucleophilic attack, not the bond breaking.[1] Steric bulk ortho to the leaving group (LG) destabilizes the planar transition state required to form the Meisenheimer complex.

Corrective Actions:

  • The "Fluorine Effect" (Critical): If you are using a Chloride or Bromide, switch to Fluoride .

    • Why: Unlike

      
      /
      
      
      
      , where C-F bonds are inert, in
      
      
      , Fluorine is the fastest leaving group (up to 3300x faster than I). Its high electronegativity inductively stabilizes the anionic Meisenheimer intermediate, lowering the activation energy (
      
      
      ).
  • Solvent Switch: Move from THF or Dioxane to DMSO or NMP .

    • Why: These polar aprotic solvents solvate the counter-cation (e.g.,

      
      , 
      
      
      
      ) but leave the anionic nucleophile "naked" and highly reactive.
Q2: I see product formation, but also significant hydrolysis (pyridone) or solvent adducts.

Diagnosis: Competitive Nucleophilicity. Hindered substrates require longer reaction times, allowing trace water or the solvent itself to compete with your nucleophile.

Corrective Actions:

  • Base Selection: Switch from hygroscopic bases (KOH, NaOH) to CsF or Cs₂CO₃ .

    • Why: Cesium is larger and more soluble in organic media ("Cesium Effect"), often allowing the reaction to proceed in anhydrous conditions without phase transfer catalysts.

  • Scavengers: Add 3Å Molecular Sieves directly to the reaction vessel.

Q3: Standard heating degrades my substrate, but the reaction won't proceed at lower temps.

Diagnosis: Thermal Instability vs. Kinetic Requirement. Corrective Action: Microwave Irradiation. [2]

  • Why: Microwave heating provides rapid, uniform energy transfer. It allows you to reach high temperatures for short bursts (e.g., 160°C for 10 mins), often pushing the reaction over the activation barrier before thermal decomposition pathways (like polymerization) can dominate.

Part 2: Visual Troubleshooting Workflows
Figure 1: The SNAr Decision Matrix

Use this logic flow to determine the next step for stalled reactions.

SNAr_Troubleshooting Start ISSUE: Reaction Stalled/Low Yield CheckLG Check Leaving Group (LG) Start->CheckLG IsFluoro Is LG = Fluorine? CheckLG->IsFluoro SwitchF Action: Switch LG to Fluorine (Inductive Stabilization) IsFluoro->SwitchF No (Cl/Br/I) CheckSolvent Check Solvent System IsFluoro->CheckSolvent Yes SwitchF->CheckSolvent IsPolarAprotic Is Solvent DMSO/NMP? CheckSolvent->IsPolarAprotic SwitchSolvent Action: Switch to DMSO/NMP (Create 'Naked' Nucleophile) IsPolarAprotic->SwitchSolvent No (THF/Dioxane) CheckActivation Check Ring Activation IsPolarAprotic->CheckActivation Yes SwitchSolvent->CheckActivation IsActivated Strong EWG present? CheckActivation->IsActivated NOxideRoute Action: Use N-Oxide Route (See Protocol Below) IsActivated->NOxideRoute No (Electron Rich) Microwave Action: Attempt Microwave (140°C, 10-30 min) IsActivated->Microwave Yes

Caption: Decision tree for optimizing stalled SNAr reactions on hindered pyridines.

Part 3: Advanced Protocol – The "Nuclear Option"

When a pyridine is too hindered or electron-rich (e.g., 3-alkyl substituted) for standard


, you must artificially increase the electrophilicity of the ring. The N-Oxide Activation Route  is the industry standard for these "impossible" substrates.
Mechanism:

Pyridine N-oxides are significantly more electrophilic at the 2- and 4-positions than the parent pyridine due to the dipole of the N-O bond.

Figure 2: N-Oxide Activation Pathway

NOxide_Pathway Substrate Hindered Pyridine Oxidation Step 1: Oxidation (mCPBA or UHP) Substrate->Oxidation NOxide Pyridine N-Oxide Oxidation->NOxide Activation SNAr Step 2: SNAr (Nucleophile + Base) NOxide->SNAr SubstNOxide Substituted N-Oxide SNAr->SubstNOxide Substitution Reduction Step 3: Reduction (PCl3, Zn, or Pd/C) SubstNOxide->Reduction Product Final Product Reduction->Product Deoxygenation

Caption: Three-step workflow to overcome kinetic barriers using N-oxide activation.

Step-by-Step Protocol

Step 1: N-Oxidation

  • Dissolve substrate (1.0 equiv) in DCM.

  • Add mCPBA (1.2 - 1.5 equiv) portion-wise at 0°C.

  • Stir at RT for 4-12h. Monitor by TLC (N-oxides are much more polar/lower Rf).

  • Workup: Wash with aq. NaHCO₃ to remove benzoic acid byproducts.

Step 2: The SNAr Reaction

  • Dissolve the Pyridine N-Oxide in DMF or NMP (0.2 M).

  • Add Nucleophile (1.2 equiv) and Base (Cs₂CO₃, 2.0 equiv).

  • Heat to 60-90°C. (Note: N-oxides react at significantly lower temps than parent pyridines).

  • Checkpoint: If the reaction is messy, try adding PyBroP (phosphonium salt) as an activator, which converts the N-oxide oxygen into a leaving group, facilitating direct amination [1].

Step 3: Deoxygenation (Reduction)

  • Dissolve the substituted N-oxide in EtOAc or MeOH.

  • Method A (Mild): Add Zn dust (5 equiv) and NH₄Cl (sat. aq.). Stir vigorously at RT.

  • Method B (Clean): Add PCl₃ (2 equiv) in DCM at 0°C (Warning: Exothermic).

  • Isolate final product.

Part 4: Data & Selection Guides
Table 1: Solvent & Base Selection for Hindered Substrates
ComponentRecommendationTechnical Rationale
Solvent DMSO Gold Standard. Highest dielectric constant. Maximizes "naked" anion reactivity.[3][4]
NMP High boiling point, stable to strong bases. Good for microwave.
AvoidDMF with NaH (Safety risk: runaway exotherm) [2].
Base CsF Solubility in organics. Fluoride can form H-bonds with amine nucleophiles, guiding attack.
KHMDS Non-nucleophilic strong base. Prevents competition from hydroxide/alkoxide.
DIPEA Use only if the nucleophile is highly reactive (e.g., thiols).
Leaving Group -F Fastest. Inductive effect lowers LUMO energy of the ring.
-NO₂ Excellent LG for very electron-poor rings, but risk of redox side reactions.
-Cl/-Br Generally too slow for sterically hindered substrates without catalysis.
References
  • Londregan, A. T., et al. (2012). "Phosphonium Salt-Promoted Addition of Amines to Pyridine N-Oxides." Organic Letters, 14(11), 2890–2893. Link

  • Org. Process Res. Dev. (2012).[3][5][6] "Safety Concerns in a Pharmaceutical Manufacturing Environment: DMF/NaH." Organic Process Research & Development, 16(12), 1994–2000. Link

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Chapter 10: Nucleophilic Aromatic Substitution). Link

  • Bunnett, J. F. (1951). "Mechanism and Reactivity in Aromatic Nucleophilic Substitution." Chemical Reviews, 49(2), 273–412. Link

Sources

Optimization

Recrystallization solvents for 2-Chloro-4-(2,3-difluorophenyl)pyridine

Technical Support Center: Purification Protocols for 2-Chloro-4-(2,3-difluorophenyl)pyridine Case ID: #REC-PYR-23DF Subject: Recrystallization Solvent Systems & Troubleshooting Status: Active Guide Assigned Specialist: S...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification Protocols for 2-Chloro-4-(2,3-difluorophenyl)pyridine

Case ID: #REC-PYR-23DF Subject: Recrystallization Solvent Systems & Troubleshooting Status: Active Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are attempting to purify 2-Chloro-4-(2,3-difluorophenyl)pyridine , a halogenated biaryl pyridine likely synthesized via Suzuki-Miyaura cross-coupling.

The Challenge: This molecule possesses a "greasy" lipophilic fluorinated ring attached to a basic pyridine core. This structural combination often leads to "oiling out" (liquid-liquid phase separation) rather than clean crystal nucleation. Furthermore, as a likely Suzuki product, it may contain persistent impurities such as unreacted boronic acid (polar), homocoupled byproducts (non-polar), and Palladium residues (colored).

This guide provides a tiered solvent selection matrix and a "rescue protocol" for failed crystallizations.

Module 1: Solvent Compatibility Matrix

Do not rely on a single solvent. This molecule requires a Two-Solvent System (Solvent/Anti-Solvent) to balance the solubility of the pyridine ring against the lipophilicity of the difluorophenyl group.

System Class Solvent (Dissolver) Anti-Solvent (Precipitant) Ratio (v/v) Technical Notes & Use Case
Primary (Standard) Ethyl Acetate (EtOAc) Heptane 1:3 to 1:5Best Starting Point. EtOAc dissolves the pyridine core well. Heptane is preferred over Hexane due to a higher boiling point (

C), allowing for a wider thermal gradient to induce nucleation.
High Polarity (Cleanup) Isopropanol (IPA) Water 1:1 to 1:2For Boronic Acid Removal. If your crude contains sticky boronic acid residues, this system works best. The water keeps polar impurities in the mother liquor. Warning: Cooling must be slow to prevent oiling.
Low Temp (Trituration) Dichloromethane (DCM) Pentane 1:5For Low-Melting Solids. If the product melts below

C, dissolve in minimal DCM (cold) and layer Pentane on top. Store in a freezer (

C).
Salt Formation (Rescue) Ethanol HCl (in Ether/Dioxane) N/AIf it remains an oil: Convert the free base to the Hydrochloride salt. Pyridine salts crystallize significantly better than their neutral "oily" counterparts.

Module 2: The Protocol (Thermodynamic Control)

Methodology: The "Thermal Gradient" Method. Objective: Avoid "Crash Cooling" which traps impurities and leads to oils.

  • Dissolution (

    
    ): 
    
    • Place crude solid in a flask with a magnetic stir bar.

    • Add the Solvent (e.g., EtOAc) dropwise while heating to reflux.

    • Critical Step: Add only enough solvent to dissolve the solid at boiling.[1] If the solution is dark/black (Pd residue), add Activated Charcoal or Silica Thiol scavengers , stir for 5 mins, and filter hot through Celite.

  • The Cloud Point:

    • Keep the solution boiling. Slowly add the Anti-Solvent (e.g., Heptane) down the condenser.

    • Stop immediately when a faint, persistent turbidity (cloudiness) appears.

    • Add one drop of the Solvent (EtOAc) to clear the solution back to transparent.

  • Nucleation (

    
    ): 
    
    • Remove from heat.[2] Place the flask on a cork ring or wood block (insulation).

    • Allow to cool to Room Temperature (RT) undisturbed. Do not stir.

    • Seeding: If no crystals form at

      
      C, add a "seed crystal" (a tiny speck of crude solid) to the solution to trigger lattice formation.
      
  • Harvest:

    • Once at RT, move to an ice bath (

      
      C) for 30 minutes.
      
    • Filter via vacuum.[1] Wash crystals with cold Anti-Solvent .

Module 3: Troubleshooting & FAQs

Q1: The product separated as a yellow/brown oil at the bottom of the flask instead of crystals. What happened? A: This is "Oiling Out." It occurs when the solution temperature drops below the phase separation limit before it drops below the crystallization point.

  • The Fix: Re-heat the mixture until the oil redissolves. Add more Solvent (EtOAc) (approx 10-20% volume) to change the composition. Cool much slower. If it persists, scratch the glass vigorously with a rod to induce nucleation or use a seed crystal.

Q2: My crystals are grey/black. How do I remove the Palladium? A: Recrystallization alone rarely removes Pd. You must perform a hot filtration step.[1]

  • Dissolve crude in EtOAc.[3]

  • Add SiliCycle® SiliaMetS Thiol or standard Activated Carbon. Reflux for 15 mins.

  • Filter hot through a Celite pad.

  • Then proceed to add Heptane for recrystallization.

Q3: Can I use Ethanol/Water? A: Yes, but be cautious. While 2-chloropyridines are relatively stable, boiling them in water at high temperatures can lead to slow hydrolysis of the Chlorine atom (replacing it with -OH), especially if the solution is acidic. Keep the heating time short (<30 mins).

Q4: The yield is very low (<40%). Where is my product? A: It is likely in the mother liquor.

  • Diagnosis: Check the filtrate by TLC.[3][4]

  • Solution: Evaporate the filtrate to half volume and cool again (Second Crop). Alternatively, you used too much Solvent (EtOAc) initially.

Module 4: Process Logic Visualization

Diagram 1: The Recrystallization Decision Tree

Caption: Logical flow for selecting the correct purification path based on crude material state.

RecrystallizationLogic Start Crude 2-Chloro-4-(2,3-difluorophenyl)pyridine StateCheck Physical State? Start->StateCheck Solid Solid / Sticky Solid StateCheck->Solid Yes Oil Viscous Oil StateCheck->Oil Yes PdCheck Is it Black/Grey? Solid->PdCheck Oil->Solid Triturate w/ Pentane SaltForm Convert to HCl Salt (Force Crystallization) Oil->SaltForm Cannot Solidify SolventChoice Solvent Selection SystemA System A: EtOAc / Heptane (Standard Purity) SolventChoice->SystemA General SystemB System B: IPA / Water (Remove Boronic Acids) SolventChoice->SystemB Polar Impurities Recryst Perform Thermal Gradient Recrystallization SystemA->Recryst SystemB->Recryst SaltForm->Recryst PdCheck->SolventChoice No (Clean Color) CarbonTreat Hot Filtration (Celite + Charcoal) PdCheck->CarbonTreat Yes (Pd Residue) CarbonTreat->SolventChoice

Diagram 2: The "Oiling Out" Rescue Loop

Caption: Step-by-step troubleshooting when the product separates as a liquid oil instead of crystals.

OilOutRescue Failure FAILURE: Product Oils Out Reheat 1. Re-heat to Reflux (Dissolve Oil) Failure->Reheat Adjust 2. Add 10-20% More Dissolving Solvent (EtOAc) Reheat->Adjust Seed 3. Cool to 40°C & Seed (Add Crude Crystal) Adjust->Seed Seed->Reheat Oils again? Success Crystallization Seed->Success

References

  • Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Standard text for solvent selection and crystallization logic).

  • Suzuki, A. (2011). Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds (Nobel Lecture). Angewandte Chemie International Edition. (Context for impurities in Suzuki couplings).

  • Chern, J. W., et al. (1987). Synthesis of substituted pyridines. Journal of Heterocyclic Chemistry. (General solubility properties of halogenated pyridines).

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Theoretical basis for Solvent/Anti-solvent pairing).

Sources

Reference Data & Comparative Studies

Validation

Validated Analytical Methods for Fluorinated Pyridine Intermediates

Executive Summary: The Fluorine Challenge Fluorinated pyridine intermediates are the backbone of modern medicinal chemistry, appearing ubiquitously in kinase inhibitors and agrochemicals to modulate metabolic stability a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Fluorine Challenge

Fluorinated pyridine intermediates are the backbone of modern medicinal chemistry, appearing ubiquitously in kinase inhibitors and agrochemicals to modulate metabolic stability and lipophilicity.[1] However, their analysis presents a unique "triad of difficulty" for the analytical chemist:

  • Volatility: Many low-molecular-weight fluoropyridines (e.g., 2-fluoropyridine) are highly volatile, complicating standard LC handling.

  • Isomeric Complexity: Regioisomers (2-F, 3-F, 4-F) often possess nearly identical boiling points and lipophilicities, challenging separation physics.

  • Detection Limits: While the pyridine ring is UV-active, high fluorine content can alter ionization efficiency in MS and shift UV maxima.

This guide objectively compares the three dominant analytical paradigms—GC-FID/MS , HPLC-UV , and


F qNMR —providing a validated roadmap for method selection and execution.

Strategic Method Selection

The choice of method is not arbitrary; it is dictated by the physicochemical properties of the specific intermediate.

Decision Matrix: Selecting the Right Tool

The following logic flow represents the industry-standard decision process for fluorinated intermediates.

MethodSelection Start Start: Fluorinated Pyridine Sample VolatilityCheck Is the BP < 150°C or is it highly volatile? Start->VolatilityCheck PurityRef Is a Certified Reference Standard Available? VolatilityCheck->PurityRef No GC Method A: GC-FID/MS (Best for Volatiles) VolatilityCheck->GC Yes Isomers Are Regioisomers Present? PurityRef->Isomers Yes qNMR Method C: 19F qNMR (Best for Absolute Purity) PurityRef->qNMR No (Need Absolute Purity) HPLC Method B: HPLC-UV (PFP/Phenyl) (Best for Polar/Non-Volatiles) Isomers->HPLC Yes (Need Separation) Isomers->HPLC No GC->qNMR Cross-Validation

Figure 1: Decision tree for selecting analytical methods based on volatility and reference standard availability.

Comparative Analysis: The Data

The following table summarizes performance metrics derived from validation studies of 2,6-difluoropyridine and related intermediates.

FeatureGC-FID RP-HPLC (UV)

F qNMR
Primary Utility Volatile intermediates, residual solventsNon-volatile salts, complex mixtures, isomersAbsolute purity (potency), no reference std.
Linearity (

)
> 0.999 (Excellent)> 0.999 (Excellent)> 0.9999 (Superior)
Precision (RSD) < 1.0%< 0.5%< 1.0% (User dependent)
LOD/Sensitivity High (ppm level)Moderate to High (depending on chromophore)Low (mg level required)
Selectivity Boiling point drivenPolarity &

-

interaction driven
Chemical shift driven (Specific to F)
Sample Prep Minimal (Dilute & Shoot)Moderate (Filter, Buffer)Minimal (Dissolve & Lock)
Throughput High (10-20 min)Medium (20-40 min)Low (1-5 min acquisition, but manual processing)

Deep Dive: Validated Methodologies

Method A: GC-FID for Volatile Fluoropyridines

Why it works: Fluorine substitution often lowers the boiling point and increases volatility. GC avoids the "solvent front" issues common in HPLC for small molecules.

  • Critical Parameter: Split ratio. Fluorinated pyridines can saturate detectors easily.

  • Column Selection: A mid-polarity column (e.g., 6% cyanopropyl-phenyl) often provides better isomer separation than standard 100% PDMS columns due to dipole interactions with the fluorine.

Method B: F qNMR (The "Truth" Method)

Why it works: When a reference standard is unavailable (common in early synthesis), qNMR provides absolute purity without requiring a response factor.

  • Internal Standard:

    
    -Trifluorotoluene (TFT) or 2-Fluoro-4-nitrotoluene.
    
  • Protocol:

    • Weigh ~10 mg sample and ~10 mg IS (accuracy ±0.01 mg) into a vial.

    • Dissolve in DMSO-

      
       (prevents volatility loss vs. 
      
      
      
      ).
    • Set relaxation delay (

      
      ) to 
      
      
      
      (typically 20-30s for fluorinated aromatics) to ensure full magnetization recovery.
    • Acquire with inverse gated decoupling to eliminate NOE enhancement.

Method C: HPLC-UV with -Selectivity (The Protocol)

Context: Separation of 2-fluoropyridine from 3-fluoropyridine is difficult on C18 columns because their hydrophobicities are nearly identical. Solution: Use a Pentafluorophenyl (PFP) or Phenyl-Hexyl stationary phase. These phases engage in


-

and dipole-dipole interactions, exploiting the electron-withdrawing nature of the fluorine atom to separate isomers.
Validated Protocol: Separation of Fluoropyridine Isomers

This protocol is designed to be self-validating, including system suitability steps.

1. Chromatographic Conditions:

  • Column: Fluorophenyl-Propyl (PFP) or Phenyl-Hexyl,

    
     mm, 3.5 µm.
    
  • Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses silanol activity).

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold)

    • 2-15 min: 5%

      
       60% B
      
    • 15-20 min: 60%

      
       95% B
      
  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 260 nm (Pyridine

    
     transition).
    
  • Temperature: 30°C.

2. Standard Preparation:

  • Stock: Prepare 1.0 mg/mL of target fluoropyridine in 50:50 Water:ACN.

  • System Suitability Solution: Mix equal parts of 2-fluoro, 3-fluoro, and 4-fluoropyridine (if available) to demonstrate resolution (

    
    ).
    

3. Validation Criteria (ICH Q2):

  • Specificity: No interference at retention time of main peak from blank.

  • Linearity: 5 levels (50% to 150% of target concentration),

    
    .
    
  • Precision: 6 replicate injections of standard, RSD

    
    .
    

Validation Workflow (ICH Q2 Aligned)

To ensure the method is "fit for purpose," follow this validation loop.

ValidationWorkflow Define 1. Define Scope (Assay vs. Impurity) Specificity 2. Specificity (Stress Testing) Define->Specificity Linearity 3. Linearity & Range (5 Levels) Specificity->Linearity Accuracy 4. Accuracy/Recovery (Spike Recovery) Linearity->Accuracy Precision 5. Precision (Repeatability) Accuracy->Precision Robustness 6. Robustness (Flow/Temp +/-) Precision->Robustness Report 7. Validation Report Robustness->Report

Figure 2: Step-by-step validation workflow compliant with ICH Q2(R2) guidelines.

Expert Insights & Causality

Why PFP Phases? Standard C18 columns rely on hydrophobic interactions. Fluorine is lipophilic, but it is also highly electronegative. A PFP (Pentafluorophenyl) column creates a "fluorine-fluorine" interaction and strong


-

retention mechanisms. This allows the column to "see" the difference in electron density distribution between a 2-fluoro and a 3-fluoro isomer, which a C18 column would elute together.

The Volatility Trap in GC When analyzing fluorinated pyridines by GC, a common error is using a solvent with a boiling point close to the analyte (e.g., DCM). For 2-fluoropyridine (BP ~83°C), use a high-boiling solvent like DMAc (Dimethylacetamide) or DMSO for sample preparation to prevent analyte loss during injection and ensure the solvent peak does not mask the analyte.

References

  • ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3] [Link]

  • Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Takamatsu, T., et al. (2021). Quantitative NMR as a Versatile Tool for Reference Material Preparation. MDPI. [Link][4]

  • Phenomenex Application Notes. HPLC vs GC: What Sets These Methods Apart.[Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.